Cas no 475626-49-4 (3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 475626-49-4
• MF: C₁₃H₉BrN₄
• MW: 301.141360998154
• MDL: MFCD04407432
• CID: 3148109
• PubChem ID: 4290885
• Update Time: 2025-11-06

3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
• EN300-237656
• 475626-49-4
• SR-01000005829-1
• SR-01000005829
• F0383-0251
• AKOS005206482
• 3-(4-bromophenyl)-1-(2-cyanoethyl)pyrazole-4-carbonitrile

• MDL： MFCD04407432
• Inchi： 1S/C13H9BrN4/c14-12-4-2-10(3-5-12)13-11(8-16)9-18(17-13)7-1-6-15/h2-5,9H,1,7H2
• InChI Key： WAJZTWSFZZDHLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C#N)=CN(CCC#N)N=1

Computed Properties

• Exact Mass: 300.00106Da
• Monoisotopic Mass: 300.00106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.4Ų

Additional information on 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile

3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile (CAS No. 475626-49-4) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug development and advanced material synthesis. The molecule consists of a pyrazole ring substituted with a bromophenyl group at the 3-position and a cyanoethyl group at the 1-position, along with a cyano group at the 4-position of the pyrazole ring. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, thereby improving yield and purity. These developments underscore the compound's importance in both academic and industrial settings.

One of the most notable applications of this compound is in the field of drug discovery. The pyrazole core is known for its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). Studies have shown that 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile exhibits potent anti-tumor activity in preclinical models. Its bromophenyl substituent enhances lipophilicity, which is crucial for crossing biological membranes, while the cyano groups provide additional sites for functionalization and bioisosteric modifications.

In addition to its pharmacological applications, this compound has also found utility in materials science. The presence of electron-withdrawing groups like cyano and bromine makes it an excellent candidate for use in organic electronics. Recent research has demonstrated that derivatives of this compound can be incorporated into light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices, enhancing their efficiency and stability. The ability to tune electronic properties through substitution patterns has opened new avenues for its application in next-generation electronic materials.

From a structural perspective, 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile exhibits a high degree of conformational rigidity due to the planar geometry of the pyrazole ring. This rigidity is advantageous in designing molecules with specific stereochemical requirements, such as those involved in enzyme inhibition or receptor binding. Computational studies have revealed that the compound's electronic distribution facilitates strong π-π interactions, which are critical for its biological activity and material properties.

Recent advancements in analytical techniques have further elucidated the properties of this compound. For example, high-resolution mass spectrometry (HRMS) has provided precise molecular weight confirmation, while nuclear magnetic resonance (NMR) spectroscopy has detailed insights into its stereochemistry and dynamic behavior. These studies have been instrumental in confirming the compound's identity and characterizing its behavior under various conditions.

In conclusion, 3-(4-Bromophenyl)-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile (CAS No. 475626-49-4) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methods and applications across multiple disciplines, positions it as a key player in both academic research and industrial innovation. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is likely to expand further.